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Compound of Interest

Compound Name: MMH1

Cat. No.: B12367979 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for MMH1 is readily available. The following

procedures are based on the known reactive functionalities of MMH1 and general principles for

hazardous waste disposal. It is imperative to consult your institution's Environmental Health

and Safety (EHS) office for specific disposal protocols to ensure compliance with local, state,

and federal regulations.[1]

MMH1 is a novel molecular glue degrader of BRD4.[2][3][4][5] It contains a reactive acrylamide

functional group, which is known to be toxic, carcinogenic, and mutagenic.[1] Therefore, MMH1
and any materials contaminated with it must be handled and disposed of as hazardous waste.

[1] A non-reactive analog, MMH1-NR, also exists; while designed to be less reactive, its toxicity

profile is unknown, and it should be handled with caution and disposed of as chemical waste.

[1][6]

Personal Protective Equipment (PPE)
Before handling MMH1 or any related waste, wearing the proper Personal Protective

Equipment (PPE) is mandatory to minimize exposure.[1]
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double-gloving is

recommended.[1]

Prevents skin contact with the

hazardous chemical.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles are mandatory.[1]

Protects eyes from potential

splashes of liquids or contact

with powder.

Body Protection
A fully buttoned lab coat must

be worn.[1]

Protects skin and personal

clothing from contamination.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[1]

Prevents inhalation of MMH1

powder or aerosols.

Step-by-Step Disposal Procedures
Proper segregation and containment are critical for the safe disposal of MMH1 waste. All waste

must be treated as hazardous.[7]

Step 1: Waste Segregation
To prevent unintended reactions, MMH1 waste must be kept separate from other chemical

waste streams.[1] Designate specific, clearly labeled hazardous waste containers for all MMH1-

contaminated materials.[1]

Step 2: Waste Collection and Containment
Different types of waste require specific containers and handling procedures.
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Waste Type Disposal Container Collection Procedure

Solid Waste

Labeled, sealed, and

compatible hazardous waste

container.[7]

Collect all solid waste,

including unused MMH1

powder and contaminated

items (e.g., pipette tips, tubes,

gloves, weigh boats, and

paper towels), in the

designated container.[1][7]

Liquid Waste

Labeled, sealed, and

compatible hazardous waste

container (organic or

aqueous).[7]

Collect all liquid waste

containing MMH1.[7] Do not

dispose of MMH1 waste down

the drain.[1]

Contaminated Sharps

Puncture-resistant sharps

container labeled as

hazardous waste.[7]

Dispose of any needles,

scalpels, or other sharps that

have come into contact with

MMH1 in this container.[7]

Step 3: Labeling and Storage
Properly label all waste containers with "Hazardous Waste," the full chemical name ("MMH1"),

and any other information required by your institution's EHS office. Store the sealed containers

in a designated, secure area away from general laboratory traffic while awaiting pickup.

Step 4: Final Disposal
Arrange for the disposal of all MMH1 hazardous waste through your institution's EHS office.[1]

They will provide final guidance on pickup and removal according to regulatory requirements.

Emergency Spill Protocol
In the event of an MMH1 spill, immediate and appropriate action is critical.[7]

Evacuate and Secure: Alert others in the immediate vicinity and restrict access to the spill

area.[1]
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Don PPE: Before attempting to clean the spill, put on the required PPE, including double

gloves, safety goggles, and a lab coat.[1]

Contain the Spill:

For solid spills: Gently cover the spill with an absorbent material like vermiculite or sand to

avoid raising dust.[1]

For liquid spills: Cover with an appropriate absorbent material.[1]

Clean the Spill: Carefully collect the absorbent material and the spilled substance using non-

sparking tools.[1] Place all collected material into a designated hazardous waste container.

[1]

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol or

isopropanol), followed by soap and water.[1]

Dispose of Cleaning Materials: All materials used for cleaning, including wipes and

absorbents, must be disposed of as hazardous waste.[1]

Report the Incident: Report the spill to your laboratory supervisor and your institution's EHS

office.[1]

Diagrams of Procedural Workflows
The following diagrams illustrate the logical steps for the proper disposal and emergency

handling of MMH1.
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Caption: Workflow for the proper disposal of MMH1 waste.
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MMH1 Spill Occurs
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2. Don Appropriate PPE
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Caption: Emergency response workflow for an MMH1 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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